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Compound of Interest

3-Bromo-2-chloro-5-
Compound Name:
methylpyridine

Cat. No.: B108326

An In-depth Technical Guide to the Safe Handling of 3-Bromo-2-chloro-5-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols, handling procedures,
and hazard information for 3-Bromo-2-chloro-5-methylpyridine. As a critical intermediate in
pharmaceutical and agrochemical synthesis, understanding its properties is paramount for
ensuring laboratory safety and experimental integrity.[1] This document is structured to provide
not just procedural steps, but the scientific rationale behind them, empowering researchers to
work with this compound confidently and safely.

Section 1: Chemical and Physical Identity

3-Bromo-2-chloro-5-methylpyridine is a halogenated pyridine derivative.[2] Its physical state
as a white to off-white crystalline powder necessitates careful handling to avoid dust inhalation.
[1][3] The compound's specific properties are summarized below.
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Property Value Source(s)
CAS Number 17282-03-0 [4]
Molecular Formula CeHsBrCIN [4]
Molecular Weight 206.47 g/mol [4]
White to off-white crystalline
Appearance [1][3]
powder

] ] 65-95°C (range from different
Melting Point [1112][3]
sources)

Soluble in DMSO, ethanol,
Solubility dichloromethane; insoluble in [1]

water

3-Bromo-2-chloro-5-picoline, 5-
Synonyms o [1][2]
Bromo-6-chloro-3-picoline

Section 2: Hazard Identification and Toxicological
Profile

The primary hazards associated with 3-Bromo-2-chloro-5-methylpyridine are its potential for
acute toxicity and irritation.[4] The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals provides a clear summary of these risks.

GHS Hazard Classification[4]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation

Toxicological Insights for the Researcher:

The GHS classifications indicate that exposure via ingestion, skin contact, or inhalation can be
harmful.[4] The halogenated aromatic structure suggests that the compound can be absorbed
systemically. The irritant nature of the compound is a significant concern for laboratory
personnel.[5] Direct contact with the skin is likely to cause localized redness and inflammation.
[5] More critically, eye contact can lead to serious irritation, potentially causing damage if not
addressed immediately with copious irrigation.[5] The warning for respiratory irritation means
that handling the solid form requires stringent controls to prevent the inhalation of dust
particles.[6]

Section 3: Core Safety Protocols and Engineering
Controls

A multi-layered approach to safety, combining engineering controls, personal protective
equipment, and standardized protocols, is essential for mitigating the risks associated with this
compound.

Engineering Controls: The First Line of Defense

The primary engineering control for handling 3-Bromo-2-chloro-5-methylpyridine is a
properly functioning chemical fume hood.[7] This is non-negotiable. A fume hood serves two
critical functions: it protects the user from inhaling harmful dust or vapors and contains any
potential spills, preventing wider contamination of the laboratory space.[8] Ventilation should be

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-chloro-5-methylpyridine
https://chemical-label.com/en/ghs/print-clp/17282-03-0/3-bromo-2-chloro-5-methylpyridine
https://chemical-label.com/en/ghs/print-clp/17282-03-0/3-bromo-2-chloro-5-methylpyridine
https://chemical-label.com/en/ghs/print-clp/17282-03-0/3-bromo-2-chloro-5-methylpyridine
https://file.medchemexpress.com/batch_PDF/HY-W008443/2-Bromo-3-fluoro-5-methylpyridine-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b108326?utm_src=pdf-body
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.carlroth.com/medias/SDB-CP07-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTAzNjd8YXBwbGljYXRpb24vcGRmfGFESTJMMmcwWVM4NU1qRXdNRGczTWpFeE1ETTRMMU5FUWw5RFVEQTNYME5JWDBWT0xuQmtaZ3xkYTg5NDk5OTZlNGViNTc3ZmU3MDQzMzk4OWE0NTBjYWQzZjFmMGZiNDRkOWI2YzFmZTFjNWNkYTZhMDFiMWE4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

sufficient to keep exposure well below any established occupational exposure limits.[9] An
emergency eyewash station and safety shower must be readily accessible and tested regularly.
[10]

Personal Protective Equipment (PPE): The Essential
Barrier

Appropriate PPE is mandatory to prevent dermal and ocular exposure.

o Eye and Face Protection: Tightly fitting safety goggles with side shields are required at a
minimum.[11] Given the serious eye irritation risk, a face shield should be worn in addition to
goggles when handling larger quantities or when there is a heightened risk of splashing.[12]

» Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves are a common and
effective choice for protection against halogenated pyridines.[7] Always inspect gloves for
tears or holes before use and practice proper glove removal techniques to avoid
contaminating your skin. Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[13]

e Body Protection: A lab coat must be worn and fully buttoned to protect against skin contact.
[14] For tasks with a higher risk of spillage, impervious clothing or an apron may be
necessary.[11]

Safe Handling Workflow

The following diagram outlines the critical stages of a safe handling procedure.
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Caption: Standard workflow for handling 3-Bromo-2-chloro-5-methylpyridine.

Step-by-Step Handling Protocol

Preparation: Before bringing the chemical into the workspace, review this guide and the
manufacturer's Safety Data Sheet (SDS). Ensure the fume hood is operational and the sash
is at the appropriate height. Don all required PPE (goggles, face shield, nitrile gloves, lab
coat).

Weighing: Conduct all weighing operations on a tared weigh boat or paper inside the
chemical fume hood to contain any dust. Use spark-free tools.[15]

Transfer: Carefully transfer the weighed solid into the reaction vessel. Avoid any actions that
could generate dust. If transferring to a vessel containing a solvent, add the solid slowly to
prevent splashing.

Post-Handling: After the transfer is complete, promptly clean any residual dust from the
spatula and weighing area using a cloth dampened with an appropriate solvent (e.g.,
ethanol). Dispose of the weigh boat and cleaning materials into the designated halogenated
solid waste container.

Hand Washing: After completing the work and removing PPE, wash hands thoroughly with
soap and water.[13]

Section 4: Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

situations.

Storage Conditions: Store 3-Bromo-2-chloro-5-methylpyridine in a cool, dry, and well-
ventilated area, away from sources of ignition.[1][7] The container must be kept tightly closed
to prevent moisture ingress and potential sublimation.[16] A recommended storage
temperature is between 2-8°C.[1]

Incompatible Materials: Keep this compound segregated from strong oxidizing agents, strong
acids, and strong bases.[9][17] Halogenated compounds can react exothermically with these
substances. Contact with strong bases could potentially lead to dehalogenation reactions.
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Section 5: Emergency Procedures

Preparedness is key to managing accidents effectively. All personnel must be familiar with
these procedures before working with the compound.

Spill Response Workflow

This diagram illustrates the logical flow of actions in the event of a laboratory spill.

Alert Colleagues &
Evacuate Area (if large)

Don Additional PPE
(e.g., double gloves)

Contain Spill with
Inert Absorbent

Waste Container

:

(Decontaminate Spill Area)

Collect Material intoj

Seal, Label & Dispose
of Waste
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Caption: Logical workflow for responding to a chemical spill.

Step-by-Step Spill Cleanup Protocol (for minor
laboratory spills)

o Evacuate and Alert: Immediately alert others in the vicinity. If the spill is large or in a poorly
ventilated area, evacuate and call emergency personnel.

» Control and Contain: For a small, manageable spill, prevent its spread by covering it with an
inert, non-combustible absorbent material like sand, vermiculite, or diatomite.[6][13]

o Collect Waste: Carefully sweep or scoop the absorbed material into a designated, sealable
container for hazardous waste.[18] Avoid creating dust.

o Decontaminate: Clean the spill area thoroughly with a cloth soaked in a suitable solvent (like
ethanol), followed by soap and water.[6]

o Dispose: Place all contaminated materials, including gloves and cleaning cloths, into the
hazardous waste container. Seal the container, label it clearly, and arrange for disposal
according to your institution's guidelines.[16]

First-Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route

First-Aid Procedure

Source(s)

Skin Contact

Immediately remove
contaminated clothing. Wash
the affected skin area
thoroughly with plenty of soap
and water for at least 15
minutes. Seek medical

attention if irritation persists.

[6]112][16]

Eye Contact

Immediately flush eyes with
large amounts of water for at
least 15 minutes, holding the
eyelids open to ensure
adequate rinsing. Remove
contact lenses if present and
easy to do so. Seek immediate

medical attention.

[6][16]

Inhalation

Move the person to fresh air
immediately. If breathing is
difficult, provide respiratory
support (e.g., oxygen or CPR,
if trained). Avoid mouth-to-
mouth resuscitation. Seek

immediate medical attention.

[6][16]

Ingestion

Do NOT induce vomiting.
Wash out the mouth with
water. Seek immediate medical

attention.

Section 6: Waste Management and Disposal

3-Bromo-2-chloro-5-methylpyridine and any materials contaminated with it must be treated

as hazardous waste. Improper disposal can lead to environmental harm and regulatory

violations.
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e Segregation is Key: Never mix halogenated waste with non-halogenated waste streams.[14]
This is because halogenated compounds require specific high-temperature incineration
processes for proper disposal.

o Use Correct Containers: Collect waste in a designated, compatible, and clearly labeled
hazardous waste container.[14] High-density polyethylene (HDPE) containers are suitable.
[14] The label must clearly state "Halogenated Organic Waste" and list the full chemical
name.[14]

e Solid vs. Liquid Waste: Unused solid reagent or material from a spill cleanup should be
collected as solid waste.[14] If the compound is dissolved in a solvent, it must be collected
as liquid halogenated waste.[14]

» Arrange for Pickup: Store the sealed and labeled waste container in a designated, safe
secondary containment area. Follow your institution's procedures to arrange for pickup by
trained hazardous waste personnel. Do not pour this chemical down the drain under any
circumstances.[14]

Conclusion

3-Bromo-2-chloro-5-methylpyridine is a valuable reagent whose safe use is predicated on a
thorough understanding of its hazards and the consistent application of robust safety protocols.
By integrating the principles of engineering controls, diligent use of personal protective
equipment, and adherence to proper handling and emergency procedures, researchers can
effectively mitigate risks and maintain a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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